1-(dimethylphosphoryl)-3-ethynylbenzene
Description
The compound “1-(dimethylphosphoryl)-3-ethynylbenzene” is an organophosphorus compound, which contains a benzene ring, an ethynyl group (C≡CH), and a dimethylphosphoryl group (PO(CH3)2). Organophosphorus compounds are widely used in many fields, including medicine, agriculture, and materials science .
Molecular Structure Analysis
The molecular structure of “1-(dimethylphosphoryl)-3-ethynylbenzene” would likely be influenced by the electron-withdrawing nature of the dimethylphosphoryl group and the electron-donating nature of the ethynyl group. These effects could potentially influence the compound’s reactivity and stability .Chemical Reactions Analysis
The chemical reactions of “1-(dimethylphosphoryl)-3-ethynylbenzene” would likely be influenced by the presence of the ethynyl and dimethylphosphoryl groups. For instance, the ethynyl group might undergo addition reactions, while the dimethylphosphoryl group could potentially participate in substitution or elimination reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(dimethylphosphoryl)-3-ethynylbenzene” would be influenced by its molecular structure. For example, the presence of the benzene ring could contribute to its aromaticity and stability, while the ethynyl group could influence its polarity .Mechanism of Action
Future Directions
The future directions for research on “1-(dimethylphosphoryl)-3-ethynylbenzene” could involve exploring its potential applications in various fields, such as catalysis, materials science, or medicine . Further studies could also focus on optimizing its synthesis and improving our understanding of its reactivity and mechanism of action .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(dimethylphosphoryl)-3-ethynylbenzene involves the reaction of 1-bromo-3-ethynylbenzene with dimethylphosphite in the presence of a base.", "Starting Materials": [ "1-bromo-3-ethynylbenzene", "dimethylphosphite", "base (such as potassium carbonate or sodium hydroxide)" ], "Reaction": [ "1. Dissolve 1-bromo-3-ethynylbenzene (1.0 equivalent) and dimethylphosphite (2.0 equivalents) in anhydrous tetrahydrofuran (THF).", "2. Add the base (2.0 equivalents) to the reaction mixture and stir at room temperature for several hours.", "3. Heat the reaction mixture to reflux for several hours.", "4. Cool the reaction mixture and filter off any solids.", "5. Concentrate the filtrate under reduced pressure to obtain the crude product.", "6. Purify the crude product by column chromatography using a suitable solvent system (such as hexane/ethyl acetate) to obtain 1-(dimethylphosphoryl)-3-ethynylbenzene as a colorless oil." ] } | |
CAS RN |
2287286-68-2 |
Product Name |
1-(dimethylphosphoryl)-3-ethynylbenzene |
Molecular Formula |
C10H11OP |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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